Cas no 1486310-43-3 (3-methyl-1-(propylsulfanyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-methyl-1-(propylsulfanyl)cyclobutane-1-carboxylic acid
• CAS No: 1486310-43-3
• Molecular Formula: C₉H₁₆O₂S
• Molecular Weight: 188.287141799927
• CID: 5915863
• PubChem ID: 65129990

3-methyl-1-(propylsulfanyl)cyclobutane-1-carboxylic acid Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-methyl-1-(propylthio)-
• 3-Methyl-1-(propylthio)cyclobutane-1-carboxylic acid
• 3-methyl-1-(propylsulfanyl)cyclobutane-1-carboxylic acid
• CS-0288446
• 1486310-43-3
• AKOS014463216
• EN300-1122286

• InChIKey： GRIQKZVXNLWHRY-UHFFFAOYSA-N
• Inchi： 1S/C9H16O2S/c1-3-4-12-9(8(10)11)5-7(2)6-9/h7H,3-6H2,1-2H3,(H,10,11)
• SMILES： C1(SCCC)(C(O)=O)CC(C)C1

Computed Properties

• Exact Mass: 188.08710092g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 188.08710092g/mol
• Heavy Atom Count: 12
• Complexity: 173
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Boiling Point: 307.7±25.0 °C(Predicted)
• pka: 3.88±0.40(Predicted)
• Density: 1.11±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates